![molecular formula C16H17F3N4O6S B4632410 1-({1-[(3-nitrophenyl)sulfonyl]-4-piperidinyl}carbonyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4632410.png)
1-({1-[(3-nitrophenyl)sulfonyl]-4-piperidinyl}carbonyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol
Description
Synthesis Analysis
The synthesis of related compounds, such as 1-(4-methane(amino)sulfonylphenyl)-5-(4-substituted-aminomethylphenyl)-3-trifluoromethyl-1H-pyrazoles, involves significant anti-inflammatory activity, indicating a robust synthetic strategy for similar structures (Abdellatif, Moawad, & Knaus, 2014). Such methods typically involve the creation of N-diazen-1-ium-1,2-diolate derivatives from relevant precursors, showcasing the intricate steps required for the synthesis of these compounds.
Molecular Structure Analysis
The molecular structure of related compounds, like 1-(4-fluorophenyl)-5-methylsulfonyl-3-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine, reveals a half-chair conformation with various substituents occupying specific positions, affecting overall molecular conformation and interactions (Sagar et al., 2017). This information is crucial for understanding how structural features influence biological activity and chemical reactivity.
Chemical Reactions and Properties
The chemical reactions involving similar compounds often result in the formation of N-nitroso derivatives instead of the desired products, indicating a complex chemical behavior that requires careful control of reaction conditions (Abdellatif, Moawad, & Knaus, 2014). Such insights are vital for the development of new synthetic routes and the improvement of existing ones.
Physical Properties Analysis
The physical properties of related compounds, such as solubility, melting point, and crystalline structure, play a significant role in their application potential. For instance, the crystal structure analysis of related compounds provides insights into molecular conformation, hydrogen bonding, and other intermolecular interactions, which are essential for predicting solubility and bioavailability (Sagar et al., 2017).
Chemical Properties Analysis
The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific chemical transformations, are crucial for the application of these compounds in medicinal chemistry and other fields. The reaction of related compounds with nitric oxide, leading to unexpected products, showcases the complex chemical behavior that must be understood for effective application (Abdellatif, Moawad, & Knaus, 2014).
properties
IUPAC Name |
[5-hydroxy-5-(trifluoromethyl)-4H-pyrazol-1-yl]-[1-(3-nitrophenyl)sulfonylpiperidin-4-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N4O6S/c17-16(18,19)15(25)6-7-20-22(15)14(24)11-4-8-21(9-5-11)30(28,29)13-3-1-2-12(10-13)23(26)27/h1-3,7,10-11,25H,4-6,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKVCLGZQAGNYML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2C(CC=N2)(C(F)(F)F)O)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N4O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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